Cas no 1804844-94-7 (2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1804844-94-7
• MF: C₇H₄BrF₂N₃O₂S
• MW: 312.091365814209
• CID: 4859368
• Update Time: 2025-05-19

2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H4BrF2N3O2S/c8-6-3(7(9)10)1-5(16(12,14)15)4(2-11)13-6/h1,7H,(H2,12,14,15)
• InChI Key： QRKWCVAEAAPHFU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(C#N)=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide

Research Briefing on 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1804844-94-7)

2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1804844-94-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and sulfonamide functionality, has been explored for its potential applications in drug discovery and agrochemical development. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide, including the bromo and cyano substituents, contribute to its reactivity and versatility in chemical transformations. The presence of the difluoromethyl group enhances its metabolic stability, making it a valuable scaffold for medicinal chemistry applications. Recent research has highlighted its utility in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases and other metalloenzymes, which are implicated in various diseases, including cancer and bacterial infections.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide as potent inhibitors of bacterial carbonic anhydrases. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, resulting in derivatives with nanomolar inhibitory activity. These findings underscore the compound's potential as a lead structure for developing new antibacterial agents.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the agrochemical applications of 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide. The study revealed that the compound exhibits herbicidal activity by inhibiting plant-specific enzymes involved in amino acid biosynthesis. This discovery opens new avenues for the design of environmentally friendly herbicides with reduced off-target effects.

From a synthetic perspective, advancements in the preparation of 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide have been achieved through innovative catalytic methods. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective route for its synthesis, employing palladium-catalyzed cross-coupling reactions. This methodological improvement addresses previous challenges related to yield and purity, facilitating broader access to the compound for research and industrial applications.

In conclusion, 2-Bromo-6-cyano-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1804844-94-7) represents a promising chemical entity with multifaceted applications in drug discovery and agrochemical development. Ongoing research continues to uncover its potential, driven by its unique structural properties and reactivity. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical and agricultural needs.